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For Researchers, Scientists, and Drug Development Professionals

Positron Annihilation Spectroscopy (PAS) is a powerful non-destructive technique for
characterizing voids and defects at the atomic scale in various materials. The choice of the
positron source is a critical determinant of the quality and applicability of PAS data. This guide
provides an objective comparison of Sodium-22 (22Na), a commonly used positron source, with
other alternatives, namely Germanium-68/Gallium-68 (°8Ge/°8Ga) and Fluorine-18 (18F),
supported by their physical properties and typical experimental considerations.

Performance Comparison of Positron Sources

The selection of a positron source for PAS is governed by several key parameters that
influence the experimental setup, data acquisition, and overall performance. The following table
summarizes the essential characteristics of 2Na, °8Ge/%8Ga, and 8F.
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Germanium-
Feature Sodium-22 (*2Na) 68/Gallium-68 Fluorine-18 (*8F)
(°8Gel%®Ga)
) 271.05 days (°8Ge) / )
Half-life 2.602 years[1] 109.734 minutes[2]

67.84 minutes (°8Ga)

Positron Emission

Probability (B+ ~90.4% ~89% (from ¢8Ga) ~96.7%(2]
Branching Ratio)
Maximum Positron 1.899 MeV (from

0.545 MeV 0.635 MeV
Energy (EB+max) 68Ga)
Average Positron ~0.83 MeV (from

~0.215 MeV ~0.250 MeV
Energy (EB+avg) 58Ga)

1.274 MeV (emitted 1.077 MeV (from
Prompt Gamma-ray ] ) )

simultaneously with 68Ga, but with low None

for Timing

B[]

intensity)

Source Preparation

Commercially
available as sealed
sources (e.g., 2NaCl
deposited on a thin foil

and encapsulated)[3]

[4]

Generator-produced;
68Ga is eluted from a

68Ge generator.

Produced in a
cyclotron via nuclear

reactions.

Typical Application in
PAS

Standard for both
Positron Annihilation
Lifetime Spectroscopy
(PALS) and

Coincidence Doppler

Primarily used in
Positron Emission
Tomography (PET);
less common in

Primarily used in PET;
its short half-life poses

challenges for typical

Broadening conventional PAS but PAS experiments.[2]
Spectroscopy can be used.
(CDBS).[5][6]
Experimental Protocols
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The experimental setup for PAS varies depending on the specific technique being employed.
Below are generalized protocols for two common PAS techniques, Positron Annihilation
Lifetime Spectroscopy (PALS) and Coincidence Doppler Broadening Spectroscopy (CDBS),
typically utilizing a 22Na source.

Positron Annihilation Lifetime Spectroscopy (PALS)

PALS measures the time between the emission of a positron from the source and its
subsequent annihilation with an electron in the sample. This lifetime is sensitive to the electron
density at the annihilation site and can be used to characterize the size and concentration of
open-volume defects.

Methodology:

e Source-Sample Assembly: A 22Na positron source, typically encapsulated in a thin polymer
foil (e.g., Kapton), is sandwiched between two identical pieces of the sample material.[5] This
"sandwich" configuration ensures that most of the emitted positrons are implanted into the
sample.[5]

o Detector Setup: Two fast scintillator detectors (e.g., BaFz or plastic scintillators) coupled with
photomultiplier tubes (PMTs) are placed on opposite sides of the sample assembly. One
detector is optimized to detect the 1.274 MeV "start" gamma-ray emitted simultaneously with
the positron from the 22Na source. The other detector is optimized for the 0.511 MeV "stop”
annihilation gamma-rays.[3]

o Timing Electronics: The signals from the detectors are processed through a series of
electronic modules. Constant Fraction Discriminators (CFDs) are used to generate precise
timing signals from the detector pulses. A Time-to-Amplitude Converter (TAC) measures the
time difference between the start and stop signals, converting it into a voltage pulse.

o Data Acquisition: The output of the TAC is fed into a Multichannel Analyzer (MCA), which
builds a histogram of the time differences, representing the positron lifetime spectrum.[5] A
sufficient number of events (typically >10°) are collected to ensure good statistical accuracy.

[5]

o Data Analysis: The resulting lifetime spectrum is deconvoluted into multiple lifetime
components using specialized software. Each component corresponds to a different
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annihilation state (e.g., in the bulk material, at vacancies, or in larger voids).

Coincidence Doppler Broadening Spectroscopy (CDBS)

CDBS provides information about the momentum of the electrons with which the positrons
annihilate. This is sensitive to the chemical environment of the annihilation site.

Methodology:

Source-Sample Assembly: Similar to PALS, a 22Na source is typically placed between two
sample pieces.[7]

o Detector Setup: Two high-purity germanium (HPGe) detectors are positioned at 180 degrees
to each other with the sample in the center.[8] These detectors have excellent energy
resolution, which is crucial for measuring the small Doppler shifts in the 511 keV annihilation
peak.

o Coincidence Measurement: The two HPGe detectors are operated in coincidence, meaning
that only events where both detectors simultaneously register a 511 keV gamma-ray are
recorded.[8] This significantly reduces the background from Compton scattering of the 1.274
MeV gamma-ray from the 22Na source.[8]

o Data Acquisition: The energy signals from both detectors for each coincidence event are
recorded. A two-dimensional energy spectrum is often constructed.

o Data Analysis: The Doppler-broadened 511 keV peak from the coincidence spectrum is
analyzed. The shape of the peak is often characterized by S (shape) and W (wing)
parameters. The S-parameter represents the fraction of annihilations with low-momentum
valence electrons, which is sensitive to open-volume defects. The W-parameter represents
the fraction of annihilations with high-momentum core electrons, which is sensitive to the
chemical identity of the atoms surrounding the annihilation site. The data is often presented
as a ratio curve relative to a well-characterized reference material.

Visualizations
Positron Annihilation Spectroscopy (PAS) Experimental
Workflow
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Caption: A generalized workflow for a Positron Annihilation Spectroscopy experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Annihilation Spectroscopy (PAS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232525#comparing-sodium-22-with-other-positron-
sources-for-pas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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